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Compound of Interest

Compound Name: Methyl 4-(butanoylamino)benzoate

Cat. No.: B326432 Get Quote

This technical guide provides a comprehensive overview of Methyl 4-
(butanoylamino)benzoate and its closely related chemical analogs. Due to the specificity of

chemical nomenclature and CAS registration, the exact compound "Methyl 4-
(butanoylamino)benzoate" is not readily found in chemical databases. However, several

structurally similar compounds with significant applications in research and drug development

are well-documented. This guide will focus on the following key compounds, providing their

CAS numbers, properties, synthesis protocols, and relevant data in a structured format for

researchers, scientists, and drug development professionals.

Identified Compounds and their CAS Numbers:

Methyl 4-(butanoylamino)-3-methylbenzoate: The most direct analog with a methyl

substituent.

Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate: A nitrated analog, notable as a

pharmaceutical intermediate.

Methyl 4-(butylamino)benzoate: An analog with a reduced amide linkage.

Methyl 4-(butanoylamino)-3-methylbenzoate
This compound, also known as N-butyryl-4-amino-3-methyl-benzoic acid methyl ester, is a key

intermediate in the synthesis of various organic molecules.
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Data Presentation
Property Value Reference

CAS Number
301533-59-5 (implied from

synthesis literature)

[Synonyms: Methyl 4-

butyramido-3-methylbenzoate,

N-butyryl-4-amino-3-methyl-

benzoic acid methyl ester]

Molecular Formula C13H17NO3 [1]

Molecular Weight 235.28 g/mol [1]

Appearance Solid [1]

Experimental Protocols
Synthesis of Methyl 4-(butanoylamino)-3-methylbenzoate

A common synthesis route for this compound involves the acylation of Methyl 4-amino-3-

methylbenzoate with butyryl chloride.[2] An alternative multi-step synthesis starting from o-

toluidine is also documented, which is particularly advantageous for large-scale production.[1]

[2]

Protocol 1: Synthesis from o-Toluidine[1][2]

This process involves three main stages:

Amidation: Reaction of o-toluidine with butyryl chloride to form N-(2-

methylphenyl)butanamide.

Bromination: Bromination of the intermediate to yield N-(4-bromo-2-

methylphenyl)butanamide.

Carbonylation and Esterification: Reaction with carbon monoxide and methanol in the

presence of a palladium catalyst to produce the final product.

Detailed Steps:

Stage 1: N-(2-methylphenyl)butanamide Synthesis:
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o-Toluidine is dissolved in an inert solvent.

Butyryl chloride is added dropwise at a temperature of 50-100°C.

The reaction is stirred until the evolution of gas ceases.

The solvent is removed by distillation.

Stage 2: N-(4-bromo-2-methylphenyl)butanamide Synthesis:

The crude amide from Stage 1 is dissolved in a suitable solvent for bromination (e.g.,

acetic acid).

Bromine is added to the solution.

Stage 3: Methyl 4-(butanoylamino)-3-methylbenzoate Synthesis:

N-(4-bromo-2-methylphenyl)butanamide and a palladium catalyst are placed in a pressure

vessel.

A mixture of methanol and a base is added.

The vessel is pressurized with carbon monoxide (2-30 bar) at 90-160°C.

The reaction proceeds until carbon monoxide uptake stops.

The final product is isolated and purified, with reported yields of up to 95%.[2]

Mandatory Visualization

Synthesis of Methyl 4-(butanoylamino)-3-methylbenzoate

o-Toluidine N-(2-methylphenyl)butanamide
+ Butyryl Chloride

N-(4-bromo-2-methylphenyl)butanamide
+ Bromine

Methyl 4-(butanoylamino)-3-methylbenzoate
+ CO, Methanol(Palladium Catalyst)

Click to download full resolution via product page
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Synthesis of Methyl 4-(butanoylamino)-3-methylbenzoate.

Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate
This nitrated derivative is a documented intermediate in the synthesis of Telmisartan, an

angiotensin II receptor antagonist used to treat hypertension.[3][4]

Data Presentation
Property Value Reference

CAS Number 152628-01-8 [3][5][6][7][8]

Molecular Formula C13H16N2O5 [3][5]

Molecular Weight 280.28 g/mol [3][5]

Appearance White solid powder [4][6][8]

Boiling Point 468.1±45.0 °C (Predicted) [3]

Density 1.265 g/cm³ [3]

Storage Temperature 2-8°C or -20°C [3][4]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[3][4]

Primary Use
Intermediate for Telmisartan

synthesis
[3][4][7]

Experimental Protocols
Synthesis of Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate[9]

This synthesis involves the nitration of Methyl 4-(butanoylamino)-3-methylbenzoate.

Detailed Steps:

Preparation of the starting material: Methyl 4-(butanoylamino)-3-methylbenzoate is prepared

from Methyl 4-amino-3-methylbenzoate and butyryl chloride in chloroform.
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Nitration: The reaction solution containing the starting material is added dropwise to 95%

fuming nitric acid at a temperature of -10°C to -5°C.

Isolation: The product is isolated from the reaction mixture. This improved nitration method is

reported to have an overall yield of 88% and is noted for its efficiency and low cost.[9]

Mandatory Visualization

Synthesis of Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate

Methyl 4-(butanoylamino)-3-methylbenzoate Methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate
+ Fuming Nitric Acid(-10 to -5 °C)

Click to download full resolution via product page

Nitration for the synthesis of the nitrobenzoate derivative.

Methyl 4-(butylamino)benzoate
This compound features a secondary amine and is used as a building block in organic

synthesis, particularly for pharmaceuticals such as local anesthetics and anti-inflammatory

agents.[10]

Data Presentation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/288153022_Improved_method_for_synthesis_of_4-butyrylamino-3-methyl-5-nitrobenzoate
https://www.benchchem.com/product/b326432?utm_src=pdf-body-img
https://www.myskinrecipes.com/shop/en/certified-reference-materials/211651-methyl-4-butylaminobenzoate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b326432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 71839-12-8 [11][12][13][14]

Molecular Formula C12H17NO2 [11][13]

Molecular Weight 207.27 g/mol [10][11][13][14][15]

Appearance Off-white solid [11]

Melting Point 104 °C [10][13]

Boiling Point 323.3±25.0 °C (Predicted) [10][13]

Density 1.055 g/cm³ [10][13]

Synonyms
N-Butyl-4-

(methoxycarbonyl)aniline
[11][15]

Primary Use
Intermediate in organic

synthesis
[10][16]

Experimental Protocols
While a direct synthesis protocol for Methyl 4-(butylamino)benzoate was not detailed in the

provided search results, the synthesis of its corresponding carboxylic acid, 4-

(Butylamino)benzoic acid, is described and can be logically extended to the methyl ester.[16]

Synthesis of 4-(Butylamino)benzoic Acid[16]

Reductive Amination: 4-Aminobenzoic acid is dissolved in methanol.

n-Butyraldehyde and a reducing agent (R-methylpyridine-borane) are added.

The reaction mixture is stirred at room temperature for 16-24 hours.

Workup: The solvent is removed, and the residue is treated with 1 M HCl.

The pH is neutralized with NaHCO3 solution.
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Extraction and Purification: The product is extracted with ethyl acetate, washed with brine,

dried, and purified by column chromatography.

Esterification to Methyl 4-(butylamino)benzoate:

The resulting 4-(Butylamino)benzoic acid can be converted to its methyl ester via standard

esterification methods, such as Fischer esterification (refluxing in methanol with a catalytic

amount of strong acid like H2SO4).

Mandatory Visualization
Logical relationships between the discussed chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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